Cas no 217314-45-9 (Methyl 3-amino-5-iodobenzoate)

• Product Name: Methyl 3-amino-5-iodobenzoate
• CAS No: 217314-45-9
• Molecular Formula: C₈H₈INO₂
• Molecular Weight: 277.0591
• MDL: MFCD08447271
• CID: 1095446
• PubChem ID: 11000339

Methyl 3-amino-5-iodobenzoate Properties

Names and Identifiers

• Methyl 3-amino-5-iodobenzoate
• Benzoic acid, 3-amino-5-iodo-, methyl ester
• 3-amino-5-iodo-benzoic acid methyl ester
• 3-Amino-5-Iodo-methyl benzoate
• AG-B-27495
• CTK6I9350
• Methyl-3-amino-5-iodbenzoat
• SureCN2015855
• RFXKJNIWKOHLFF-UHFFFAOYSA-N
• 4249AJ
• AB0078485
• ST24047790
• Methyl 5-amino-3-iodobenzoate
• SB35464
• SY147357
• DB-022334
• Z1079174414
• CS-0187486
• MFCD08447271
• DTXSID90451421
• SCHEMBL2015855
• 217314-45-9
• methyl3-amino-5-iodobenzoate
• AKOS005259531
• DB-007664
• methyl 3-amino-5-iodobenzoate
• EN300-118420
• AS-77011

• MDL： MFCD08447271
• InChIKey： RFXKJNIWKOHLFF-UHFFFAOYSA-N
• Inchi： 1S/C8H8INO2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,10H2,1H3
• SMILES： IC1C([H])=C(C([H])=C(C(=O)OC([H])([H])[H])C=1[H])N([H])[H]

Computed Properties

• Exact Mass: 276.95954
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 276.95998g/mol
• Heavy Atom Count: 12
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3

Experimental Properties

• PSA: 52.32